Cas no 74367-30-9 (2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate)

2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate structure
74367-30-9 structure
Product Name:2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate
CAS No:74367-30-9
MF:C16H30O4
MW:286.407005786896
CID:556354
Update Time:2023-08-02

2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 1,1'-(2-ethyl-1-propyl-1,3-propanediyl) ester
    • Propanoicacid, 2-methyl-, 2-ethyl-1-propyl-1,3-propanediyl ester (9CI)
    • 2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate
    • VQMFIHQBOYTCJD-UHFFFAOYSA-N
    • Propanoic acid, 2-methyl-, 2-ethyl-1-propyl-1,3-propanediyl ester
    • Bisisobutyric acid 2-ethyl-1,3-hexanediyl ester
    • 2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate #
    • Inchi: 1S/C16H30O4/c1-7-9-14(20-16(18)12(5)6)13(8-2)10-19-15(17)11(3)4/h11-14H,7-10H2,1-6H3
    • InChI Key: VQMFIHQBOYTCJD-UHFFFAOYSA-N
    • SMILES: O(C(C(C)C)=O)C(CCC)C(COC(C(C)C)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 297
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 0.951±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
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